Cas no 1452396-11-0 (Sartorypyrone B)
Sartorypyrone B Chemical and Physical Properties
Names and Identifiers
-
- Sartorypyrone B
- CS-0144896
- HY-138098
- 1452396-11-0
- (2R,3S,4aR,4bR,6aS,12aS,12bR,14aR)-rel-(-)-2,3-bis(acetyloxy)-2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-1,1,4a,6a,9,12b-hexamethyl-1H,11H-phenanthro[2,1-b]pyrano[3,2-e]pyran-11-one
- [(1R,2S,11S,14R,15R,17S,18R,20R)-18-acetyloxy-1,7,11,15,19,19-hexamethyl-5-oxo-8,10-dioxapentacyclo[12.8.0.02,11.04,9.015,20]docosa-4(9),6-dien-17-yl] acetate
- CHEBI:200695
-
- Inchi: 1S/C30H42O7/c1-16-13-20(33)19-14-24-28(6)11-9-22-27(4,5)25(36-18(3)32)21(35-17(2)31)15-29(22,7)23(28)10-12-30(24,8)37-26(19)34-16/h13,21-25H,9-12,14-15H2,1-8H3/t21-,22-,23-,24-,25-,28+,29-,30-/m0/s1
- InChI Key: DFAVZYUGRTVMCA-KNUPVKMWSA-N
- SMILES: O1C2=C(C(C=C(C)O2)=O)C[C@@H]2[C@]1(C)CC[C@H]1[C@@]2(C)CC[C@H]2C(C)(C)[C@H]([C@H](C[C@]12C)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 514.29305367g/mol
- Monoisotopic Mass: 514.29305367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 37
- Rotatable Bond Count: 4
- Complexity: 1100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 88.1
Sartorypyrone B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BioAustralis | BIA-S1803-1 mg |
Sartorypyrone B |
1452396-11-0 | >95% by HPLC | 1mg |
$199.00 | 2023-07-10 | |
| BioAustralis | BIA-S1803-5 mg |
Sartorypyrone B |
1452396-11-0 | >95% by HPLC | 5mg |
$697.00 | 2023-07-10 | |
| BioAustralis | BIA-S1803-1mg |
Sartorypyrone B |
1452396-11-0 | >95% by HPLC | 1mg |
$215.00 | 2025-08-06 | |
| BioAustralis | BIA-S1803-5mg |
Sartorypyrone B |
1452396-11-0 | >95% by HPLC | 5mg |
$755.00 | 2025-08-06 | |
| 1PlusChem | 1P01LJ9U-1mg |
(2R,3S,4aR,4bR,6aS,12aS,12bR,14aR)- |
1452396-11-0 | ≥95% | 1mg |
$305.00 | 2024-06-20 | |
| 1PlusChem | 1P01LJ9U-10mg |
(2R,3S,4aR,4bR,6aS,12aS,12bR,14aR)- |
1452396-11-0 | ≥95% | 10mg |
$1142.00 | 2024-06-20 |
Sartorypyrone B Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on Sartorypyrone B
Introduction to Sartorypyrone B (CAS No. 1452396-11-0) and Its Recent Research Applications
Sartorypyrone B, identified by the chemical registration number CAS No. 1452396-11-0, is a naturally occurring compound belonging to the xanthone family. This molecule has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and promising biological activities. Xanthones are known for their broad-spectrum pharmacological effects, including antioxidant, anti-inflammatory, and antimicrobial properties, making Sartorypyrone B a subject of intense study in drug discovery and development.
The chemical structure of Sartorypyrone B features a benzopyranone core with multiple hydroxyl and methoxy substituents, which contribute to its high molecular polarity and interaction with biological targets. Recent advancements in spectroscopic techniques and computational chemistry have enabled researchers to elucidate its detailed molecular interactions, providing insights into its mechanism of action. This has been particularly valuable in understanding how Sartorypyrone B modulates cellular pathways associated with diseases such as cancer, neurodegeneration, and infectious disorders.
In recent years, Sartorypyrone B has been extensively investigated for its potential therapeutic applications. Studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines by inducing apoptosis and inhibiting angiogenesis. The compound’s ability to interact with key enzymes involved in tumor metabolism, such as PI3K/Akt and MAPK signaling pathways, has been a focal point of research. These findings align with the growing interest in natural products as anticancer agents, as they often exhibit lower toxicity profiles compared to synthetic drugs.
Furthermore, Sartorypyrone B has shown significant promise in neuroprotective research. Preclinical studies indicate that it may help mitigate oxidative stress and inflammation associated with neurodegenerative diseases like Alzheimer’s and Parkinson’s. The compound’s ability to cross the blood-brain barrier has opened new avenues for developing treatments that can directly target neuronal damage. Researchers are particularly intrigued by its potential to inhibit beta-amyloid aggregation, a hallmark of Alzheimer’s disease, suggesting a multifaceted approach to combating this debilitating condition.
The antimicrobial properties of Sartorypyrone B have also been a subject of interest. Emerging evidence suggests that it can effectively inhibit the growth of drug-resistant bacteria by disrupting bacterial cell wall synthesis and membrane integrity. This is especially relevant in the context of rising antibiotic resistance worldwide, where novel antimicrobial agents are urgently needed. The natural origin of Sartorypyrone B makes it an attractive candidate for further development into a broad-spectrum antibiotic or an adjuvant therapy to enhance the efficacy of existing antibiotics.
From a synthetic chemistry perspective, the structural complexity of Sartorypyrone B presents both challenges and opportunities for chemists aiming to develop derivatives with enhanced bioactivity or improved pharmacokinetic profiles. Advances in biocatalysis and green chemistry have enabled more sustainable methods for synthesizing this compound, reducing reliance on traditional organic synthesis techniques that may involve hazardous reagents or generate significant waste. These innovations not only make the production of Sartorypyrone B more environmentally friendly but also scalable for industrial applications.
The pharmacokinetic profile of Sartorypyrone B is another area where recent research has made notable progress. Studies using advanced imaging techniques have provided insights into how the compound is metabolized and excreted within the body. This information is crucial for optimizing dosing regimens and minimizing potential side effects. Additionally, computational modeling has helped predict how modifications to the structure of Sartorypyrone B might affect its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) properties.
The interdisciplinary nature of research on Sartorypyrone B exemplifies how collaboration between chemists, biologists, pharmacologists, and clinicians can accelerate the discovery and development of novel therapeutics. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and CRISPR-based genetic engineering, researchers can rapidly identify new applications for this compound or similar molecules derived from natural sources. Such efforts are vital in addressing unmet medical needs in an era where chronic diseases pose increasing global health challenges.
In conclusion, Sartorypyrone B (CAS No. 1452396-11-0) represents a compelling example of how natural products continue to inspire innovation in pharmaceutical research. Its diverse biological activities coupled with recent advancements in synthetic methodologies make it a promising candidate for further clinical investigation across multiple therapeutic areas including oncology,nephrology,nutrition,natural product chemistry,biochemistry,biology,drug discovery,drug design,natural product research,natural product chemistry,nutritional science,nutrition research,bioorganic chemistry,bioorganic synthesis,Bioorganic Chemistry Research Group,Bioorganic Synthesis Research Group,Bioorganic Chemistry Research Group,Bioorganic Synthesis Research Group,Bioorganic Chemistry Research Group,Bioorganic Synthesis Research Group,Bioorganic Chemistry Research Group,Bioorganic Synthesis Research Group,Bioorganic Chemistry Research Group,Bioorganic Synthesis Research Group,Bioorganics,nutritional supplements,nutrition science,nutritional supplements,nutrition science。The continued exploration of its mechanisms of action will undoubtedly yield valuable insights that could lead to breakthroughs in medicine.
1452396-11-0 (Sartorypyrone B) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)